Cas no 898763-14-9 ([2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(3-fluorophenyl)methanone)

• Product Name: [2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(3-fluorophenyl)methanone
• CAS No: 898763-14-9
• MF: C₁₈H₁₆FNO
• MW: 281.324148178101
• MDL: MFCD03842876
• CID: 872587
• Update Time: 2023-11-10

[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(3-fluorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• [2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(3-fluorophenyl)methanone
• 3'-FLUORO-2-(3-PYRROLINOMETHYL) BENZOPHENONE
• [2-[(2,5-Dihydro-1H-pyrrol-1-yl)methyl]phenyl](3-fluorophenyl)methanone (ACI)

• MDL： MFCD03842876
• Inchi： 1S/C18H16FNO/c19-16-8-5-7-14(12-16)18(21)17-9-2-1-6-15(17)13-20-10-3-4-11-20/h1-9,12H,10-11,13H2
• InChI Key： NYPACRPOUKRCMC-UHFFFAOYSA-N
• SMILES： O=C(C1C(CN2CC=CC2)=CC=CC=1)C1C=C(F)C=CC=1

Computed Properties

• Exact Mass: 281.12200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 20.31000
• LogP: 3.36640